Cas no 2115603-38-6 (4,5,5,5-tetrafluoropentanenitrile)

• Product Name: 4,5,5,5-tetrafluoropentanenitrile
• CAS No: 2115603-38-6
• MF: C₅H₅F₄N
• MW: 155.0935151577
• CID: 5966482
• PubChem ID: 165632505
• Update Time: 2025-10-24

4,5,5,5-tetrafluoropentanenitrile Chemical and Physical Properties

Names and Identifiers

• 4,5,5,5-tetrafluoropentanenitrile
• 2115603-38-6
• EN300-1953135

• Inchi： 1S/C5H5F4N/c6-4(2-1-3-10)5(7,8)9/h4H,1-2H2
• InChI Key： UEXPPAPHZCIIJV-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)CCC#N

Computed Properties

• Exact Mass: 155.03581181g/mol
• Monoisotopic Mass: 155.03581181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 4,5,5,5-tetrafluoropentanenitrile

Comprehensive Overview of 4,5,5,5-Tetrafluoropentanenitrile (CAS No. 2115603-38-6)

4,5,5,5-Tetrafluoropentanenitrile (CAS No. 2115603-38-6) is a specialized fluorinated nitrile compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications. As the demand for fluorinated compounds grows in industries such as pharmaceuticals, agrochemicals, and advanced materials, this compound stands out for its potential in synthetic chemistry and material science. Its molecular structure, featuring four fluorine atoms, contributes to its high reactivity and stability, making it a valuable intermediate in organic synthesis.

The compound's CAS number 2115603-38-6 is a critical identifier for researchers and manufacturers seeking precise chemical data. In the context of green chemistry and sustainable synthesis, 4,5,5,5-tetrafluoropentanenitrile is often explored for its role in reducing environmental impact. Fluorinated compounds like this are increasingly used to develop eco-friendly solvents and low-toxicity reagents, aligning with global trends toward sustainability. Researchers are also investigating its potential in carbon-fluorine bond formation, a hot topic in modern organic chemistry.

One of the most searched questions related to this compound is: "What are the applications of 4,5,5,5-tetrafluoropentanenitrile in pharmaceuticals?" The answer lies in its ability to act as a building block for fluorinated drug candidates. Fluorine incorporation often enhances the bioavailability and metabolic stability of pharmaceutical molecules, making this compound a key player in drug discovery. Additionally, its use in agrochemical research is another area of interest, as fluorinated compounds are known to improve the efficacy of pesticides and herbicides.

From a material science perspective, 4,5,5,5-tetrafluoropentanenitrile is being studied for its potential in creating high-performance polymers and specialty coatings. The compound's fluorine-rich structure imparts properties such as thermal stability, chemical resistance, and low surface energy, which are highly desirable in industries like aerospace and electronics. Searches for "fluorinated nitriles in material applications" often highlight this compound as a promising candidate.

In the realm of analytical chemistry, the compound's CAS No. 2115603-38-6 serves as a reference for quality control and regulatory compliance. Laboratories and manufacturers rely on this identifier to ensure the accuracy of their chemical inventories and safety data sheets. The growing emphasis on chemical traceability and regulatory compliance has further increased the importance of precise CAS numbers in research and industrial settings.

Another trending topic is the role of 4,5,5,5-tetrafluoropentanenitrile in advanced battery technologies. Fluorinated compounds are being explored for their potential in electrolyte formulations for lithium-ion and next-generation batteries. This aligns with the global push toward renewable energy storage and electric vehicle innovation. Researchers are actively investigating whether this compound can contribute to improved battery performance and safety.

For those searching "synthesis methods for 4,5,5,5-tetrafluoropentanenitrile", recent literature highlights innovative approaches such as catalytic fluorination and microwave-assisted synthesis. These methods aim to improve yield, reduce waste, and enhance scalability, addressing the challenges of industrial-scale production. The compound's synthesis is also a subject of interest in academic research, with studies focusing on optimizing reaction conditions and exploring novel catalysts.

In conclusion, 4,5,5,5-tetrafluoropentanenitrile (CAS No. 2115603-38-6) is a multifaceted compound with broad applications across pharmaceuticals, agrochemicals, material science, and energy storage. Its unique fluorinated structure and reactivity make it a valuable tool for researchers and industries alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.